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Compound of Interest

Compound Name: 2-Benzothiazolethiol-d4

Cat. No.: B584626

This technical guide provides an in-depth overview of 2-Benzothiazolethiol-d4 (MBT-d4), a
deuterated analogue of 2-Mercaptobenzothiazole (MBT). Primarily utilized as an internal
standard in analytical chemistry, MBT-d4 is crucial for the accurate quantification of MBT in
complex biological matrices. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, commercial
availability, and application in validated experimental protocols.

Core Compound Properties

2-Benzothiazolethiol-d4 is a stable isotope-labeled version of 2-Mercaptobenzothiazole, a
widely used rubber vulcanization accelerator. The incorporation of four deuterium atoms on the
phenyl ring provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification, as it co-elutes with the unlabeled analyte and compensates
for matrix effects and variations in sample processing.

Quantitative Data Summary

The physical and chemical properties of 2-Benzothiazolethiol-d4 are summarized below. Data
Is aggregated from various commercial suppliers and technical data sheets.
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Property

Value

Citations

Chemical Name

2-Benzothiazolethiol-phenyl-d4

[1]

Synonyms 2 MBT-d4, 2- _ [2][3]
Mercaptobenzothiazole-d4
CAS Number 1346598-64-8 [1]121141[5]
Unlabeled CAS Number 149-30-4 [1]
Molecular Formula C7D4HNS:2 [1][5]
Molecular Weight 171.28 g/mol [1112]5]
Appearance Neat, Yellow to Orange Solid [1112][5]
Purity >95% (HPLC) [1]

Isotopic Enrichment

>98% Deuterium

Storage Temperature

-20°C or 2-8°C (Refrigerator)

[1](2]

Commercial Suppliers

2-Benzothiazolethiol-d4 is available from several specialized chemical suppliers who provide

reference standards and isotopically labeled compounds for research and development.
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) Product Code Pack Sizes o
Supplier Citations
(Example) (Examples)
LGC Standards TRC-B206652 5 mg, 50 mg [1]
Pharmaffiliates PA STI 010870 Inquire [2]
Clinivex Inquire Inquire [4]
CymitQuimica (TRC
TR-B206652 5 mg, 50 mg [5]
Brand)
US Biological Life _
) Inquire 10 mg [3]
Sciences
Alfa Chemistry Inquire Inquire
MedChemExpress HY-W653751S1 Inquire
ChemicalBook _ _
Multiple Multiple

(Marketplace)

Note: Availability, product codes, and pack sizes are subject to change. Please consult the
respective supplier's website for current information.

Experimental Protocol: Biomonitoring of MBT in
Human Urine

The following protocol is a detailed methodology for the quantification of total 2-
Mercaptobenzothiazole (MBT) in human urine using 2-Benzothiazolethiol-d4 as an internal
standard (ISTD). This method is based on the high-throughput LC-MS/MS procedure
developed by Gries et al. (2015) and is suitable for assessing human exposure to MBT.[6]

Reagents and Solutions

e Acetonitrile (ACN), HPLC or LC-MS grade
e Ammonium Acetate

o Glacial Acetic Acid
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Formic Acid
B-glucuronidase (from E. coli)
Ultrapure Water

Ammonium Acetate Buffer (pH 6.5): Dissolve 38.5 g of ammonium acetate in ~250 mL of
ultrapure water. Adjust the pH to 6.5 using glacial acetic acid. Transfer quantitatively to a 500
mL volumetric flask and make up to the mark with ultrapure water.

Formic Acid Solution (1%): Add 10 mL of formic acid to ~700 mL of ultrapure water in a 1000
mL volumetric flask. Mix thoroughly and make up to the mark with ultrapure water.

Standard Preparation

ISTD Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Benzothiazolethiol-d4 into a
10 mL volumetric flask. Dissolve and make up to the mark with acetonitrile.

ISTD Spiking Solution (10 pg/mL): Pipette 100 uL of the ISTD stock solution into a 10 mL
volumetric flask and make up to the mark with acetonitrile. Store solutions at 4°C; stable for
approximately four weeks.

MBT Calibration Standards: Prepare a stock solution of unlabeled MBT (1 mg/mL) in
acetonitrile. Perform serial dilutions in acetonitrile and then spike into pooled, MBT-free urine
to create calibration standards covering the desired analytical range (e.g., 1-100 ug/L).
Process these standards in the same manner as the unknown samples.

Sample Preparation & Enzymatic Hydrolysis

Thaw frozen urine samples at room temperature and mix thoroughly.
Pipette a 0.5 mL aliquot of urine into a 1.5 mL microvial.

Add 10 pL of the ISTD spiking solution (10 pg/mL) to each sample.
Add 1 mL of the ammonium acetate buffer (pH 6.5).

Add 5 pL of the B-glucuronidase enzyme solution.
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e Mix the sample thoroughly (e.g., vortex).
¢ Incubate for three hours at 37°C to hydrolyze the conjugated MBT metabolites.

 After incubation, the sample is ready for direct injection into the LC-MS/MS system.

LC-MS/MS Instrumental Analysis

This method utilizes a column-switching technique for online sample cleanup and enrichment,
followed by analytical separation and detection by tandem mass spectrometry.

Online SPE: A short pre-concentration column is used for sample cleanup and enrichment.

Analytical Column: A C18 analytical column is used for chromatographic separation.

Mobile Phase A: 1% Formic Acid in Water

Mobile Phase B: Acetonitrile

lonization Mode: Positive Electrospray lonization (ESI+)[6]

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions

The following mass transitions should be monitored for the analyte and the internal standard.

Product lon Product lon
Precursor lon L
Compound (mi2) (m/z) (m/z) Citation
(Quantifier) (Qualifier)
2-
Mercaptobenzoth  167.9 135.1 124.2
iazole (MBT)
2-
Benzothiazolethi 171.9 139.1 128.2
ol-d4 (ISTD)
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Visualized Experimental Workflow

The following diagram illustrates the logical flow of the biomonitoring protocol described above.
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Click to download full resolution via product page

Caption: Workflow for MBT quantification in urine using MBT-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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